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Compound of Interest

Compound Name: 3-Chloro-2-methoxyaniline

Cat. No.: B1345702 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-2-methoxyaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Chloro-2-methoxyaniline in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 3-Chloro-2-methoxyaniline

Synonyms: Aniline, 3-chloro-2-methoxy-

CAS Number: 51114-68-2

Molecular Formula: C₇H₈ClNO

Molecular Weight: 157.60 g/mol [1]

Primary Hazards:

Irritant[1]
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Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 3-Chloro-2-methoxyaniline.

Adherence to these recommendations is critical to prevent exposure.

PPE Category Specification

Eye and Face

Safety glasses with side shields, chemical

goggles, or a face shield (minimum 8 inches)

are required. Use equipment tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[2]

Hand

Wear compatible chemical-resistant gloves. For

brief contact, a glove with a protection class of 3

or higher (breakthrough time > 60 minutes

according to EN 374) is recommended.[3]

Contaminated gloves should be replaced

immediately.

Respiratory

A full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges should be used as a

backup to engineering controls if risk

assessment shows it is necessary.[2] If a

respirator is the sole means of protection, a full-

face supplied air respirator must be used.[2]

Body

Wear appropriate protective clothing to prevent

skin exposure.[4][5] A lab coat or chemical-

resistant apron is mandatory.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[6]

Verify that an eyewash station and safety shower are readily accessible.[5]
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Assemble all necessary equipment and reagents before handling the chemical.

Don all required PPE as specified in the table above.

2. Handling:

Avoid all personal contact, including inhalation of dust or vapors.[3]

Do not eat, drink, or smoke when using this product.[2][3][4]

Keep containers securely sealed when not in use.[3]

Avoid physical damage to containers.[3]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[5] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[3] Wash off with soap and

plenty of water.[2][4][5] Seek medical attention if irritation occurs.[3]

Inhalation: Move the person into fresh air.[2][4][5] If not breathing, give artificial respiration.[2]

[4][5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2][7] Never give anything by

mouth to an unconscious person.[2][7] Call a physician or poison control center immediately.

[6]

4. Spill Response:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For minor spills, use an inert absorbent material to soak up the substance.[2]
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Collect the absorbed material and place it in a suitable, closed, and labeled container for

disposal.[2][3]

Clean the spill area thoroughly.

Prevent the spill from entering drains.[2]

Disposal Plan
All waste materials must be treated as hazardous waste.

Chemical Waste: Dispose of 3-Chloro-2-methoxyaniline and any reaction byproducts in a

designated, labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and disposable lab coats, must be placed in a sealed and

labeled container for hazardous waste disposal.

Disposal Method: All waste must be disposed of through an approved waste disposal plant in

accordance with local, regional, and national regulations.[4][5] Do not dispose of down the

drain.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 3-Chloro-2-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aniline, 3-chloro-2-methoxy- | C7H8ClNO | CID 142816 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemicalbook.com [chemicalbook.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. echemi.com [echemi.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-Chloro-2-
methoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345702#personal-protective-equipment-for-
handling-3-chloro-2-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

